Cas no 951998-30-4 (8-chloro-N-(2-cyanophenyl)-4-hydroxyquinoline-3-carboxamide)

• Product Name: 8-chloro-N-(2-cyanophenyl)-4-hydroxyquinoline-3-carboxamide
• CAS No: 951998-30-4
• MF: C₁₇H₁₀ClN₃O₂
• MW: 323.733202457428
• CID: 5432060
• Update Time: 2025-05-25

8-chloro-N-(2-cyanophenyl)-4-hydroxyquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-chloro-N-(2-cyanophenyl)-4-oxo-1H-quinoline-3-carboxamide
• 8-chloro-N-(2-cyanophenyl)-4-hydroxyquinoline-3-carboxamide

• Inchi： 1S/C17H10ClN3O2/c18-13-6-3-5-11-15(13)20-9-12(16(11)22)17(23)21-14-7-2-1-4-10(14)8-19/h1-7,9H,(H,20,22)(H,21,23)
• InChI Key： FRXUGFNVEXJQCE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2Cl)C(O)=C(C(NC2=CC=CC=C2C#N)=O)C=1

Additional information on 8-chloro-N-(2-cyanophenyl)-4-hydroxyquinoline-3-carboxamide

Professional Introduction to 8-chloro-N-(2-cyanophenyl)-4-hydroxyquinoline-3-carboxamide (CAS No. 951998-30-4)

8-chloro-N-(2-cyanophenyl)-4-hydroxyquinoline-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 951998-30-4, belongs to the quinoline derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including a chloro substituent, a cyanophenyl moiety, and a hydroxy group, which collectively contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 8-chloro-N-(2-cyanophenyl)-4-hydroxyquinoline-3-carboxamide have been subjects of extensive research due to its promising pharmacological profile. The presence of the chloro group at the 8-position of the quinoline core enhances its lipophilicity, facilitating better cell membrane penetration and potentially improving bioavailability. Additionally, the cyanophenyl group introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its binding affinity to biological targets.

The hydroxy group at the 4-position adds another layer of complexity to the compound's behavior, as it can participate in hydrogen bonding interactions both within the molecule and with potential receptors or enzymes. These interactions are critical for determining the compound's efficacy and selectivity in biological systems. Recent studies have highlighted the importance of quinoline derivatives in developing treatments for various diseases, including infectious disorders and cancer.

In recent years, significant advancements have been made in understanding the pharmacological properties of quinoline-based compounds. The development of high-throughput screening techniques has enabled researchers to rapidly evaluate the activity of these molecules against a wide range of biological targets. For instance, studies have demonstrated that derivatives like 8-chloro-N-(2-cyanophenyl)-4-hydroxyquinoline-3-carboxamide exhibit potent inhibitory effects on certain enzymes and receptors involved in pathogenic processes.

The structural features of this compound make it an attractive candidate for further development as a lead molecule in drug discovery programs. The combination of lipophilicity, electronic modulation, and hydrogen bonding capabilities suggests that it may interact effectively with biological systems without causing significant off-target effects. This is particularly important in medicinal chemistry, where minimizing side effects is a primary goal.

The synthesis of 8-chloro-N-(2-cyanophenyl)-4-hydroxyquinoline-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and cyclization processes. The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for confirming the structural integrity of the final product.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro studies have shown that it demonstrates moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapies. Furthermore, preliminary in vivo experiments have indicated that it may exhibit anti-inflammatory properties by modulating key signaling pathways associated with inflammation.

The potential therapeutic applications of 8-chloro-N-(2-cyanophenyl)-4-hydroxyquinoline-3-carboxamide are further supported by computational modeling studies. Molecular docking simulations have been used to predict how this compound interacts with various biological targets, providing insights into its mechanism of action. These simulations have helped researchers identify key binding pockets and optimize the structure for improved binding affinity.

The development of new pharmaceutical agents often involves iterative optimization processes to enhance potency, selectivity, and pharmacokinetic properties. Future research on 8-chloro-N-(2-cyanophenyl)-4-hydroxyquinoline-3-carboxamide may focus on modifying its chemical structure to improve its overall efficacy. This could involve substituting or adding functional groups to fine-tune its biological activity while maintaining favorable pharmacokinetic profiles.

The growing interest in quinoline derivatives as therapeutic agents is driven by their versatile biological activities and well-documented chemical properties. As research continues to uncover new applications for these compounds, it is likely that additional derivatives like 8-chloro-N-(2-cyanophenyl)-4-hydroxyquinoline-3-carboxamide will emerge as promising candidates for clinical development.